Cas no 858785-33-8 (2-(2-Methoxy-5-methylphenyl)-2-methylpropanoic acid)

2-(2-Methoxy-5-methylphenyl)-2-methylpropanoic acid is a substituted phenylpropanoic acid derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a methoxy and methyl group on the phenyl ring, along with a tertiary carboxylic acid moiety, which may influence its reactivity and binding properties. This compound could serve as an intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry, where such scaffolds are explored for bioactive properties. The methoxy and methyl substitutions may enhance solubility and stability, while the sterically hindered carboxylic acid group could offer selective reactivity. Further research is needed to fully characterize its utility in specific applications.

2-(2-Methoxy-5-methylphenyl)-2-methylpropanoic acid structure

858785-33-8 structure

Product Name:2-(2-Methoxy-5-methylphenyl)-2-methylpropanoic acid

CAS No:858785-33-8

MF:C₁₂H₁₆O₃

MW:208.253643989563

CID:5739837

PubChem ID:60987269

Update Time:2025-10-29

2-(2-Methoxy-5-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- Benzeneacetic acid, 2-methoxy-α,α,5-trimethyl-
- 2-(2-Methoxy-5-methylphenyl)-2-methylpropanoic acid
- 2-(2-METHOXY-5-METHYLPHENYL)-2-METHYLPROPANOICACID
- CS-0272914
- 858785-33-8
- EN300-1137938
- Inchi： 1S/C12H16O3/c1-8-5-6-10(15-4)9(7-8)12(2,3)11(13)14/h5-7H,1-4H3,(H,13,14)
- InChI Key： ZYSNTCABTUJYEW-UHFFFAOYSA-N
- SMILES： C(C1C=C(C)C=CC=1OC)(C)(C)C(=O)O

Computed Properties

Exact Mass: 208.109944368g/mol
Monoisotopic Mass: 208.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 46.5Å²

Experimental Properties

Density: 1.090±0.06 g/cm3(Predicted)
Melting Point: 155-156 °C(Solv: water (7732-18-5))
Boiling Point: 337.5±30.0 °C(Predicted)
pka: 4.27±0.14(Predicted)

2-(2-Methoxy-5-methylphenyl)-2-methylpropanoic acid Pricemore >>

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